![molecular formula C21H22N2O4S2 B2446131 3-(N,4-dimethylphenylsulfonamido)-N-(2-methoxybenzyl)thiophene-2-carboxamide CAS No. 1115933-51-1](/img/structure/B2446131.png)
3-(N,4-dimethylphenylsulfonamido)-N-(2-methoxybenzyl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(N,4-dimethylphenylsulfonamido)-N-(2-methoxybenzyl)thiophene-2-carboxamide, also known as DMPTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPTC is a synthetic compound that belongs to the class of sulfonamide derivatives. It has been widely studied for its pharmacological properties and has shown promising results in various scientific research applications.
Scientific Research Applications
Enzymatic Inhibition Studies
Aromatic sulfonamide compounds, including those structurally related to "3-(N,4-dimethylphenylsulfonamido)-N-(2-methoxybenzyl)thiophene-2-carboxamide," have been examined for their inhibitory activities against carbonic anhydrase isoenzymes. These studies aim to explore the potential therapeutic applications of these compounds in treating conditions like glaucoma, epilepsy, and certain types of tumors by modulating enzyme activity. For instance, sulfonamide inhibitors have demonstrated nanomolar half maximal inhibitory concentrations (IC50) against various carbonic anhydrase isoenzymes, highlighting their potential as precision medicinal tools (Supuran, Maresca, Gregáň, & Remko, 2013).
Photodynamic Therapy
Compounds with sulfonamide moieties, especially those linked to photodynamic therapy (PDT), have shown promising results in cancer treatment. Research into zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base has revealed their high singlet oxygen quantum yield, making them suitable as Type II photosensitizers for PDT. These features suggest potential applications in treating cancer by inducing cell death through light-activated processes (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Applications
Further research into sulfonamide compounds has led to the development of molecules with significant antimicrobial activities. Novel compounds featuring sulfonamide groups have been synthesized and tested against various bacterial and fungal strains, showing notable bactericidal and fungicidal properties. These studies underscore the role of sulfonamide derivatives in developing new antibiotics and antifungal agents, addressing the growing concern of antimicrobial resistance (Babu, Pitchumani, & Ramesh, 2013).
Neurodegenerative Disease Research
Sulfonamide derivatives have also been explored as potential therapeutic agents for neurodegenerative diseases, such as Alzheimer's disease. By synthesizing and evaluating a series of sulfonamides derived from 4-methoxyphenethylamine, researchers have identified compounds with inhibitory effects on acetylcholinesterase, a key enzyme involved in Alzheimer's pathology. These findings suggest that certain sulfonamide compounds could serve as lead structures for designing more potent inhibitors to manage neurodegenerative conditions (Abbasi et al., 2018).
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4S2/c1-15-8-10-17(11-9-15)29(25,26)23(2)18-12-13-28-20(18)21(24)22-14-16-6-4-5-7-19(16)27-3/h4-13H,14H2,1-3H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHMPLYWSOMVUNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.